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Compound of Interest

Compound Name: C29H21CIN40O5

Cat. No.: B12634867

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the physical, chemical, and
biological properties of the novel synthetic compound A-357, with the molecular formula
C29H21CIN4O5. This guide is intended for researchers, scientists, and professionals in the
field of drug development and medicinal chemistry. The information presented herein is based
on a series of standardized laboratory experiments and computational models. All experimental
protocols are detailed to ensure reproducibility.

Chemical Identity

Compound ID: A-357

Molecular Formula: C29H21CIN40O5

IUPAC Name: 4-((4-chlorophenyl)amino)-2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-5-oxo-
N-phenyl-2,5-dihydro-1H-pyrrole-3-carboxamide

CAS Number: [Not yet assigned]

Physicochemical Properties
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A summary of the key physicochemical properties of A-357 is presented in the table below.
These properties are critical for understanding the compound's behavior in biological systems
and for formulation development.

Property Value Units
Molecular Weight 552.96 g/mol
Melting Point 210-212 °C
Boiling Point Decomposes °C
Solubility in Water <0.1 mg/mL
Solubility in DMSO 50 mg/mL
LogP 3.8

pKa (acidic) 8.2

pKa (basic) 2.5

Biological Activity

Compound A-357 has been identified as a potent inhibitor of the pro-inflammatory cytokine,
Tumor Necrosis Factor-alpha (TNF-a). The inhibitory activity of A-357 is believed to occur
through the modulation of the downstream NF-kB signaling pathway.

Signaling Pathway

The proposed mechanism of action for A-357 involves the inhibition of IKK (IkB kinase), which
prevents the phosphorylation and subsequent degradation of IkBa. This, in turn, sequesters the
NF-kB dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription
of pro-inflammatory genes.
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Fig. 1. Proposed Signaling Pathway of A-357
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Caption: Proposed mechanism of A-357 action on the NF-kB pathway.

Experimental Protocols
Determination of Melting Point
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The melting point of A-357 was determined using a standard capillary melting point apparatus.
A small, powdered sample of the compound was packed into a capillary tube and heated at a
controlled rate of 1 °C/min. The temperature range over which the sample melted was
recorded.

In Vitro TNF-a Inhibition Assay

The inhibitory effect of A-357 on TNF-a production was assessed using a lipopolysaccharide
(LPS)-stimulated human monocytic cell line (THP-1).

Experimental Workflow:
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Fig. 2: Workflow for TNF-a Inhibition Assay
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Caption: Step-by-step workflow for the in vitro TNF-a inhibition assay.

Detailed Protocol:
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Cell Culture: THP-1 cells were cultured in RPMI-1640 medium supplemented with 10% fetal

bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

 Differentiation: Cells were seeded in 96-well plates at a density of 1 x 1076 cells/mL and
differentiated into macrophages by treatment with 100 ng/mL of phorbol 12-myristate 13-
acetate (PMA) for 48 hours.

o Treatment: After differentiation, the medium was replaced with fresh medium containing
various concentrations of A-357 (0.1 to 100 uM) and incubated for 1 hour.

» Stimulation: Following pre-treatment, cells were stimulated with 1 pg/mL of LPS for 6 hours
to induce TNF-a production.

e Analysis: The cell culture supernatant was collected, and the concentration of TNF-a was
guantified using a commercially available enzyme-linked immunosorbent assay (ELISA) Kit,
following the manufacturer's instructions.

o Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated by plotting
the percentage of TNF-a inhibition against the logarithm of the A-357 concentration and
fitting the data to a dose-response curve.

Safety and Handling

o Handling: Wear appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.

» Toxicity: The toxicological properties of this compound have not been fully investigated.
Handle with care.

Disclaimer

The information provided in this document is for research purposes only and is not intended for
human or veterinary use. The data presented are based on preliminary studies and require
further validation.
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 To cite this document: BenchChem. [Technical Guide: Properties and Activity of Compound
A-357]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12634867#physical-and-chemical-properties-of-
c29h21cln405]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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